Cas no 75716-83-5 (α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester)

• Product Name: α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester
• CAS No: 75716-83-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD16036088
• CID: 1117215
• PubChem ID: 11217804
• Update Time: 2025-09-27

α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester
• tert-butyl 2-imidazol-1-yl-2-oxoacetate
• Imidazol-1-yl-oxo-acetic acid tert-butyl ester
• SCHEMBL5063771
• OADVCRKWTJARKI-UHFFFAOYSA-N
• SB38611
• CS-0455535
• tert-Butyl 2-(1H-imidazol-1-yl)-2-oxoacetate
• tert-Butyl 2-(1H-imidazolyl)-2-oxo-acetate
• 75716-83-5
• DTXSID50459049
• t-butyl alpha-oxo-1 H-imidazole-1-acetate
• DB-265280

• MDL： MFCD16036088
• Inchi： 1S/C9H12N2O3/c1-9(2,3)14-8(13)7(12)11-5-4-10-6-11/h4-6H,1-3H3
• InChI Key： OADVCRKWTJARKI-UHFFFAOYSA-N
• SMILES： O(C(C(N1C=NC=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.2Ų

Additional information on α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester

α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester (CAS No. 75716-83-5): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Medicinal Chemistry

α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester (CAS No. 75716-83-5) is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as α-keto-1H-imidazole-1-acetic acid tert-butyl ester, is characterized by its unique structural features and potential applications in various biological and pharmaceutical contexts.

The chemical structure of α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester consists of an imidazole ring, a keto group, and a tert-butyl ester moiety. The imidazole ring is a key functional group that imparts significant biological activity to the molecule. The presence of the keto group adds reactivity and versatility, making it an attractive candidate for synthetic transformations and derivatization. The tert-butyl ester moiety provides stability and solubility properties that are crucial for its use in various chemical and biological assays.

Recent research has highlighted the importance of α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester in the development of novel therapeutic agents. Studies have shown that compounds containing the imidazole scaffold exhibit a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The keto group in the structure can participate in Michael addition reactions, making it a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

In the context of medicinal chemistry, α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester has been explored as a building block for the synthesis of imidazolium-based ionophores. These ionophores have shown promise in modulating ion transport across cell membranes, which is crucial for various physiological processes. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the development of metallotherapeutics, which are gaining traction as novel anticancer agents.

The physical and chemical properties of α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester have been extensively studied. It is a white crystalline solid with a melting point ranging from 90 to 92°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. Its stability under various conditions makes it suitable for long-term storage and use in laboratory settings.

In terms of synthetic routes, α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester can be prepared through several methods. One common approach involves the reaction of imidazole with acryloyl chloride followed by treatment with tert-butanol to form the tert-butyl ester. Another method involves the condensation of imidazole with α-chloroketone followed by esterification with tert-butanol. These synthetic strategies provide researchers with flexible options for producing high-purity samples for further investigation.

The biological activity of α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester has been evaluated in various assays. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, making it a potential lead compound for drug discovery efforts targeting metabolic disorders. Additionally, its antimicrobial properties have been assessed against a panel of bacterial and fungal strains, showing promising results that warrant further exploration.

One notable application of α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester is in the field of chemical biology. Researchers have utilized this compound as a tool to probe protein-protein interactions and enzyme mechanisms. Its ability to form covalent bonds with specific amino acid residues allows it to serve as a powerful probe for studying protein function and dynamics at the molecular level.

In conclusion, α-oxo-1H-Imidazole-1-acetic acid 1,1-dimethylethyl ester (CAS No. 75716-83-5) is a multifaceted compound with significant potential in both fundamental research and applied settings. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development in chemical biology and medicinal chemistry. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic strategies.